Cas no 2095607-18-2 (6-chlorothieno3,2-cpyridine-2-carboxylic acid)

• Product Name: 6-chlorothieno3,2-cpyridine-2-carboxylic acid
• CAS No: 2095607-18-2
• MF: C₈H₄ClNO₂S
• MW: 213.640859603882
• MDL: MFCD32691821
• CID: 5066376
• PubChem ID: 129075418
• Update Time: 2025-06-12

6-chlorothieno3,2-cpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• ClC1=CC2=C(C=N1)C=C(S2)C(=O)O
• 6-chlorothieno[3,2-c]pyridine-2-carboxylic acid
• Thieno[3,2-c]pyridine-2-carboxylic acid, 6-chloro-
• 6-chlorothieno3,2-cpyridine-2-carboxylic acid
• 6-chlorothieno[3,2-c]pyridine-2-carboxylicacid
• CS-0370255
• 2095607-18-2
• SCHEMBL18791339
• G62865
• EN300-26978904

• MDL： MFCD32691821
• Inchi： 1S/C8H4ClNO2S/c9-7-2-5-4(3-10-7)1-6(13-5)8(11)12/h1-3H,(H,11,12)
• InChI Key： PLVRHJKTBBGUQI-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=N1)C=C(C(=O)O)S2

Computed Properties

• Exact Mass: 212.9651272g/mol
• Monoisotopic Mass: 212.9651272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78.4

Additional information on 6-chlorothieno3,2-cpyridine-2-carboxylic acid

6-Chlorothieno[3,2-c]pyridine-2-carboxylic Acid (CAS No. 2095607-18-2): An Emerging Compound in Medicinal Chemistry

6-Chlorothieno[3,2-c]pyridine-2-carboxylic acid (CAS No. 2095607-18-2) is a promising compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 6-chlorothieno[3,2-c]pyridine-2-carboxylic acid.

Chemical Structure and Properties

The chemical structure of 6-chlorothieno[3,2-c]pyridine-2-carboxylic acid is characterized by a fused ring system consisting of a thiophene ring and a pyridine ring, with a chlorine atom at the 6-position and a carboxylic acid group at the 2-position. The presence of these functional groups imparts unique chemical and physical properties to the compound. The thiophene ring provides aromatic stability and electron-rich characteristics, while the pyridine ring contributes to the compound's basicity and resonance stabilization. The carboxylic acid group adds polarity and potential for hydrogen bonding, making the compound suitable for various biological interactions.

Synthesis Methods

The synthesis of 6-chlorothieno[3,2-c]pyridine-2-carboxylic acid has been explored through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 2-chlorothiophene with an appropriate pyridine derivative under specific conditions. Another approach involves the cyclization of a suitable precursor molecule followed by functional group transformations to introduce the carboxylic acid moiety. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as catalytic processes and microwave-assisted synthesis.

Biological Activities

6-Chlorothieno[3,2-c]pyridine-2-carboxylic acid has shown promising biological activities in various preclinical studies. One of its notable properties is its anti-inflammatory activity. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 6-chlorothieno[3,2-c]pyridine-2-carboxylic acid has also exhibited anti-cancer properties. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

Potential Applications

The diverse biological activities of 6-chlorothieno[3,2-c]pyridine-2-carboxylic acid make it an attractive candidate for further research and development in medicinal chemistry. Its anti-inflammatory properties could be harnessed to develop new drugs for treating chronic inflammatory conditions. The anti-cancer effects observed in preclinical studies provide a strong rationale for investigating its potential as an anticancer agent in clinical trials.

Beyond its direct therapeutic applications, 6-chlorothieno[3,2-c]pyridine-2-carboxylic acid could also serve as a valuable tool in chemical biology research. Its unique structure and functional groups make it an excellent scaffold for designing new molecules with tailored biological activities. By modifying the chlorine atom or the carboxylic acid group, researchers can explore a wide range of derivatives with enhanced potency or selectivity.

Conclusion

In conclusion, 6-chlorothieno[3,2-c]pyridine-2-carboxylic acid (CAS No. 2095607-18-2) is a versatile compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an exciting target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing our understanding of complex biological processes and developing new treatments for various diseases.